Ethyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoate
Overview
Description
Ethyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoate is a chemical compound with the molecular formula C12H12N2O3 . It belongs to the class of organic compounds known as oxadiazoles, which are aromatic compounds containing an oxadiazole ring, a five-membered ring with two carbon atoms, two nitrogen atoms, and one oxygen atom .
Molecular Structure Analysis
The molecular structure of Ethyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoate can be represented by the SMILES stringCCOC(=O)C1=CC=C(C=C1)C2=NOC(=N2)C
. This indicates that the compound contains an ester group (OC(=O)C), a benzene ring (C1=CC=C(C=C1)), and a 1,2,4-oxadiazole ring (C2=NOC(=N2)). Chemical Reactions Analysis
The specific chemical reactions involving Ethyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoate are not well-documented in the literature. Oxadiazoles, in general, are known to participate in various chemical reactions, including annulation reactions followed by desulfurization/intramolecular rearrangement .Scientific Research Applications
Pharmacology
Oxadiazoles have been successfully utilized as an essential part of the pharmacophore . They have medicinal applications as anticancer, vasodilator, anticonvulsant, antidiabetic agents . The methods of application or experimental procedures often involve the synthesis of the oxadiazole compounds, followed by their incorporation into drugs. The outcomes of these applications are typically evaluated through clinical trials and laboratory tests .
Material Science
Oxadiazoles are of considerable importance in material science . They can be used in the creation of high energy molecules or energetic materials, ionic salts . The methods of application often involve the synthesis of the oxadiazole compounds, followed by their incorporation into materials. The outcomes of these applications are typically evaluated through physical and chemical tests .
Synthetic Organic Chemistry
1,2,4-Oxadiazoles serve as a convenient precursor for generation of other heterocyclic and acyclic compounds via thermal and photochemical ring cleavages or reactions with various nucleophilic reagents . These processes typically proceed under harsh conditions and, in many cases, are characterized by low or moderate yields of products .
Biological Potential of Indole Derivatives
Indole derivatives, which can be synthesized from compounds like “Ethyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoate”, have a wide range of biological activities . These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities . The methods of application often involve the synthesis of the indole derivatives, followed by their incorporation into drugs. The outcomes of these applications are typically evaluated through clinical trials and laboratory tests .
Insensitive Energetic Materials
Compounds based on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan, which is similar to “Ethyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoate”, have been used as insensitive energetic materials . The methods of application often involve the synthesis of the compounds, followed by their incorporation into materials. The outcomes of these applications are typically evaluated through physical and chemical tests .
Anticancer Evaluation
Compounds similar to “Ethyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoate” have been used in anticancer evaluations . The MTT test, which measures the activity of mitochondrial enzymes, is often used in these evaluations . The outcomes of these applications are typically evaluated through laboratory tests .
properties
IUPAC Name |
ethyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c1-3-16-12(15)10-6-4-9(5-7-10)11-13-8(2)17-14-11/h4-7H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGJFLYBPBMSNOC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)C2=NOC(=N2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90427808 | |
Record name | Ethyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90427808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoate | |
CAS RN |
850375-01-8 | |
Record name | Ethyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=850375-01-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90427808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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